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Compound of Interest

5-bromo-1H-pyrrolo[2,3-bjpyridine-
Compound Name:

3-carbaldehyde

cat. No.: B1292657

An In-depth Technical Guide on the Safety and Handling of 5-bromo-1H-pyrrolo[2,3-
b]pyridine-3-carbaldehyde

This document provides a comprehensive overview of the safety and handling procedures for
5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde, a heterocyclic building block relevant in
pharmaceutical research and drug development. The information is intended for researchers,
scientists, and professionals in laboratory and manufacturing settings.

Chemical Identification and Physical Properties

Proper identification is the first step in ensuring safe handling. This compound is also known by
its CAS number 757978-33-9.[1] Key physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula CsHsBrN20 [1]
Molecular Weight 225.04 g/mol [1]
CAS Number 757978-33-9 [1]

5-bromo-1H-pyrrolo[2,3-
IUPAC Name o [1]
b]pyridine-3-carbaldehyde

5-bromo-7-azaindole-3-
Synonyms
carboxaldehyde

Off-white to yellow solid (based
Appearance [2]
on related compounds)

178-179 °C (for the parent
Melting Point compound 5-bromo-1H- [2]
pyrrolo[2,3-b]pyridine)

. . 312 °C (Predicted for the
Boiling Point [2]
parent compound)

) 142 °C (Predicted for the
Flash Point (2]
parent compound)

Hazard Identification and GHS Classification

Based on aggregated data from multiple suppliers provided to the European Chemicals Agency
(ECHA), this compound is classified as a warning-level hazard.[1] It is crucial to understand
these hazards to implement appropriate safety measures.

Hazard Class GHS Code Description Source
Skin o
) o H315 Causes skin irritation [1]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 N [1]
Damage/Eye Irritation irritation
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GHS Pictogram:

e walt text

Signal Word:Warning[1]

Precautionary Statements: A comprehensive list of precautionary statements has been

aggregated, outlining measures to prevent exposure and respond to incidents.

Code Statement Source
] Wash hands and face
Prevention P264 i
thoroughly after handling.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302+P352
of water.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Specific treatment (see
P321 supplemental first aid
instruction on this label).
If skin irritation occurs: Get
P332+P317 )
medical help.
If eye irritation persists: Get
P337+P317 ]
medical help.
Take off contaminated clothing
P362+P364

and wash it before reuse.
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Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols for the toxicological assessment of 5-bromo-1H-
pyrrolo[2,3-b]pyridine-3-carbaldehyde are not publicly available, a standard protocol for safe
laboratory handling can be established based on its known hazards.

Generalized Protocol for Safe Laboratory Handling:

e Engineering Controls: All manipulations of the solid or solutions should be conducted in a
certified chemical fume hood to avoid inhalation of dust or vapors.[3][4][5] Ensure that
eyewash stations and safety showers are readily accessible and in close proximity to the
workstation.[2][6]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety glasses or goggles. A face shield is recommended

where splashing is possible.[3]

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile). Gloves must be inspected
before use and disposed of properly after handling.[3]

o Skin and Body Protection: Wear a lab coat. For larger quantities, additional protective

clothing may be necessary.[7]
e Handling:
o Avoid the formation of dust and aerosols.[3]
o Avoid contact with skin, eyes, and clothing.[3][7]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[2][4]
o Use spark-proof tools and avoid sources of ignition.[6]

o Storage:
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o Store in a tightly closed, original container.[6][7]
o Keep in a cool, dry, and well-ventilated place.[4][7]

o Some suppliers of similar compounds recommend storage under an inert atmosphere at

temperatures ranging from 2-8°C to as low as -10°C.[3]

Emergency First-Aid Protocols: The following table summarizes the recommended first-aid

measures in case of exposure.
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Exposure Route

First-Aid Procedure

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, administer
oxygen. If not breathing, give
artificial respiration. Seek

medical attention.

[316]1[7]

Skin Contact

Immediately wash off with
soap and plenty of water for at
least 15-20 minutes while
removing all contaminated
clothing and shoes. If skin
irritation persists, seek medical

attention.

[3161[7]

Eye Contact

Immediately rinse cautiously
with plenty of water for at least
15 minutes, holding the eyelids
open. Remove contact lenses,
if present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[31141(7]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek
immediate medical advice and

show the container or label.

[417]

Visualized Workflows and Data Relationships

To further clarify safe handling and the context of safety data, the following diagrams are

provided.
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Receipt of Chemical

;

Secure & Correct Storage
(Cool, Dry, Ventilated)

;

Pre-Use Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling in Fume Hood
(Weighing, Dissolving)

Vo

Decontaminate Glassware
& Work Area

Segregate & Label Waste

'

Dispose via Approved
Waste Stream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [5-bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
safety and handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292657#5-bromo-1h-pyrrolo-2-3-b-pyridine-3-
carbaldehyde-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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